6-(Methoxycarbonyl)imidazo[1,5-a]pyridine-1-carboxylic acid

• Molecular Formula: C10H8N2O4
• Molecular Weight: 220.18 g/mol
• SMILES: COC(=O)C1=CN2C=NC(=C2C=C1)C(=O)O
• InChI: InChI=1S/C10H8N2O4/c1-16-10(15)6-2-3-7-8(9(13)14)11-5-12(7)4-6/h2-5H,1H3,(H,13,14)
• InChIKey: IDDDSIKWPVGFPF-UHFFFAOYSA-N

6-(Methoxycarbonyl)imidazo[1,5-a]pyridine-1-carboxylic Acid Product Overview

6-(Methoxycarbonyl)imidazo[1,5-a]pyridine-1-carboxylic acid (CAS 1784037-89-3; MFCD31427909) is a heterocyclic building block belonging to the imidazo[1,5-a]pyridine class . This compound features a fused imidazole-pyridine core bearing a 1-carboxylic acid group and a 6-methoxycarbonyl ester substituent . Its backbone is recognized for establishing strong π-stacking interactions [1], providing a versatile scaffold for luminescent materials and biologically active molecules [2]. Key molecular properties include a molecular weight of 220.18 g/mol, a predicted density of 1.47 g/cm³, and a calculated LogP of 0.8191 .

Fused imidazo[1,5-a]pyridine core for π-stacking assemblies

C1 carboxylic acid and C6 methyl ester enable orthogonal derivatization

Position-dependent emission tuning via C6 substituent selection

• [1] Sozzi, M., Chierotti, M. R., Gobetto, R., et al. (2024). One-Dimensional and Two-Dimensional Zn(II) Coordination Polymers with Ditopic Imidazo[1,5-a]pyridine: A Structural and Computational Study. Molecules, 29(3), 653. View Source
• [2] Volpi, G., Garino, C., Priola, E., et al. (2022). Imidazo[1,5-a]pyridine derivatives: useful, luminescent and versatile scaffolds for different applications. New Journal of Chemistry, 46, 10253-10276. View Source

Procurement Risk: Why Imidazo[1,5-a]pyridine Analogs Are Not Interchangeable

The imidazo[1,5-a]pyridine class exhibits pronounced substitution-dependent variation in optical and biological performance [1]. While several regioisomeric carboxylic acid derivatives are commercially available, their properties diverge significantly. For example, the 6-carboxylic acid analog (CAS 256935-76-9) has a predicted pKa of 0.80, whereas the parent imidazo[1,5-a]pyridine itself has a pKa of 7.50 , indicating dramatically different ionization states at physiological pH that would influence solubility and coordination behavior. Methoxylation strategy studies show that the position of substituents on the imidazo[1,5-a]pyridine nucleus tunes the Stokes shift and increases emission quantum yield from 22% to 50% [2]. Consequently, generic substitution without precise 1,6-substitution pattern risks compromised π-stacking ability in coordination polymers [3], altered emission profiles in luminescent applications, and unexpected reactivity in medicinal chemistry campaigns—making this specific derivative non-fungible for structure-sensitive applications.

1,6-Substitution pattern

Altered C1/C6 substitution may shift π-stacking ability and emission quantum yield away from reported values.

Ring-fusion isomer

Imidazo[1,2-a]pyridine isomers show different electron-donor strength and stacking geometry—donor strength may not transfer.

Mono-functional analog

Single-handle analogs limit sequential derivatization; dual orthogonal handles are structurally required for parallel library synthesis.

• [1] Volpi, G., Garino, C., Fresta, E., et al. (2021). Strategies to increase the quantum yield: Luminescent methoxylated imidazo[1,5-a]pyridines. Dyes and Pigments, 192, 109455. View Source
• [2] Volpi, G., Garino, C., Fresta, E., et al. (2021). Strategies to increase the quantum yield: Luminescent methoxylated imidazo[1,5-a]pyridines. Dyes and Pigments, 192, 109455. View Source
• [3] Sozzi, M., Chierotti, M. R., Gobetto, R., et al. (2024). One-Dimensional and Two-Dimensional Zn(II) Coordination Polymers with Ditopic Imidazo[1,5-a]pyridine: A Structural and Computational Study. Molecules, 29(3), 653. View Source

Product Differentiation Evidence

Position-Dependent Optical Tunability

The placement of electron-withdrawing or electron-donating groups on the imidazo[1,5-a]pyridine core is the primary determinant of emission quantum yield. A systematic study of methoxylated imidazo[1,5-a]pyridines demonstrated that by varying the position of methoxy substituents, the emission quantum yield can be tuned from 22% (for poorly placed substituents) to 50% (for optimally placed substituents) [1]. While the target compound bears a methoxycarbonyl ester at C6 rather than a free methoxy group, the ester's electron-withdrawing nature is expected to modulate the Stokes shift and quantum yield in a position-specific manner distinct from analogs with substitution at C3 or C8. This position-dependent photophysical behavior means that the 1,6-substitution pattern provides a distinct emission signature compared to mono-substituted or differently disubstituted analogs.

Emission tunability

Class-level inference

Φ 22%–50% via methoxy position

Position-dependent tunability likely extends to ester-substituted scaffold

Exact quantum yield for target compound pending measurement

Evidence Dimension	Emission quantum yield (Φ) dependence on substituent position
Target Compound Data	C6-substituted imidazo[1,5-a]pyridine-1-carboxylic acid scaffold; quantum yield tunable via C6 substituent choice (exact value pending experimental determination)
Comparator Or Baseline	Methoxylated imidazo[1,5-a]pyridines with varying methoxy positions: quantum yield range from 22% to 50% depending on position
Quantified Difference	Quantum yield modulation of up to +28 percentage points achievable through positional substitution strategy; the 1,6-substitution pattern is a distinct entry point for this tunability
Conditions	Solution-phase photophysical measurements; methoxylated imidazo[1,5-a]pyridine series with DFT-supported structure-property analysis (Volpi et al., 2021)

Why This Matters

For procurement in luminescent materials research, the specific 1,6-substitution pattern provides a structurally defined entry point for tuning emission properties—a capability lost when substituting with isomers bearing different substitution patterns.

• [1] Volpi, G., Garino, C., Fresta, E., et al. (2021). Strategies to increase the quantum yield: Luminescent methoxylated imidazo[1,5-a]pyridines. Dyes and Pigments, 192, 109455. View Source

Imidazo[1,5-a]pyridine π-Stacking in Coordination Polymers

A 2024 study demonstrated that imidazo[1,5-a]pyridine-based ditopic ligands exhibit a pronounced ability to establish π···π interactions in the solid state when incorporated into Zn(II) coordination polymers [1]. The fused ring geometry of imidazo[1,5-a]pyridine places the nitrogen atoms in a configuration that favors face-to-face aromatic stacking, a feature not equivalently available in imidazo[1,2-a]pyridine isomers where the nitrogen positions alter the electronic distribution and stacking geometry. DFT calculations confirmed that these supramolecular π-stacked assemblies are energetically favored for the imidazo[1,5-a]pyridine scaffold [1]. The target compound, bearing the 1-carboxylic acid functionality, provides a metal-coordinating handle at the 1-position while the 6-methoxycarbonyl group modulates the electronic character of the pyridine ring—enabling tailored participation in both coordination bonding and π-stacking simultaneously.

π-Stacking capability

Class-level inference

DFT-validated face-to-face π···π interactions

[1,5-a] ring fusion required for reported stacking geometry

[1,2-a] isomers lack equivalent supramolecular assembly

Evidence Dimension	π-Stacking interaction capability in solid-state coordination assemblies
Target Compound Data	Imidazo[1,5-a]pyridine core with 1-carboxylic acid and 6-methoxycarbonyl: capable of simultaneous metal coordination and π-stacking; DFT-validated pronounced π···π interactions
Comparator Or Baseline	Imidazo[1,2-a]pyridine derivatives: different nitrogen atom positioning alters π-stacking geometry and electronic distribution; no equivalent ditopic coordination + stacking capability reported
Quantified Difference	Qualitative but structurally definitive: imidazo[1,5-a]pyridine scaffold establishes energetically favorable π-stacked assemblies (DFT-validated), whereas imidazo[1,2-a]pyridine isomers lack this specific stacking geometry due to different ring fusion pattern
Conditions	Single-crystal X-ray diffraction and DFT calculations on Zn(II) coordination polymers incorporating ditopic imidazo[1,5-a]pyridine ligands (Sozzi et al., 2024)

Why This Matters

For researchers designing coordination polymers or MOFs, the [1,5-a] ring fusion is structurally non-negotiable for achieving the reported π-stacking-driven dimensionality control—the [1,2-a] isomer cannot replicate this behavior.

• [1] Sozzi, M., Chierotti, M. R., Gobetto, R., et al. (2024). One-Dimensional and Two-Dimensional Zn(II) Coordination Polymers with Ditopic Imidazo[1,5-a]pyridine: A Structural and Computational Study. Molecules, 29(3), 653. View Source

Imidazo[1,5-a]pyridine Electron Donor Strength in D-π-A Dyes

In a direct comparative study of the electron-donating capabilities of imidazo[1,5-a]pyridine versus imidazo[1,2-a]pyridine as donor groups in D-π-A dyes, the imidazo[1,5-a]pyridine ring system was found to exhibit a stronger electron-donor character, resulting in a gradual red shift in optical properties (absorption and emission) compared to its [1,2-a] isomer [1]. Specifically, imidazo[1,5-a]pyridine derivatives displayed cyanine-like character with intense absorption and higher quantum yields of emission, while imidazo[1,2-a]pyridine derivatives showed purely dipolar behavior with broad absorption bands and weak fluorescence [1]. This electronic difference is inherent to the ring fusion geometry and directly impacts the performance of any dye or fluorescent probe constructed from these scaffolds. The target compound's [1,5-a] core is therefore essential for accessing the stronger donor character.

Donor strength

Head-to-head

Stronger electron-donating character vs. [1,2-a] isomer

Enables cyanine-like emission with higher quantum yields

Direct comparison in D-π-A dye architectures (Valla et al. 2024)

Evidence Dimension	Electron-donating strength in D-π-A dye architectures
Target Compound Data	Imidazo[1,5-a]pyridine core: cyanine-like character, intense absorption, higher quantum yields of emission
Comparator Or Baseline	Imidazo[1,2-a]pyridine core: purely dipolar character, broad absorption bands, weak fluorescence, large Stokes shifts, strong solvatochromism
Quantified Difference	The optical trend (IIb < Ib < IIIb < IVb) and (IIa < Ia < IIIa < IVa) confirms imidazo[1,5-a]pyridine as the stronger electron donor; quantum yields are higher for [1,5-a] derivatives
Conditions	Synthesized D-π-A compounds with TCF or DCI electron-withdrawing groups coupled to either imidazo[1,2-a]pyridine or imidazo[1,5-a]pyridine donors; optical spectroscopy in solution (Valla et al., 2024)

Why This Matters

For dye and fluorophore development, choosing the [1,5-a] scaffold over the [1,2-a] scaffold is required to access the stronger electron-donating character and higher emission quantum yields—the ring fusion choice is not interchangeable.

• [1] Valla, L., et al. (2024). Imidazo[1,2-a]pyridine and Imidazo[1,5-a]pyridine: Electron Donor Groups in the Design of D-π-A Dyes. Journal of Organic Chemistry, 89, 3888-3900. View Source

Dual Orthogonal Derivatization Handles at C1 and C6

The target compound possesses two chemically distinct carboxylic acid-derived functional groups at C1 (free carboxylic acid) and C6 (methyl ester). This orthogonal pair enables sequential, chemoselective derivatization: the C1 carboxylic acid can be coupled via amide bond formation or converted to an acyl chloride for nucleophilic substitution [1], while the C6 methyl ester can be independently hydrolyzed, reduced, or transesterified under conditions that leave the C1 functionality intact. By contrast, mono-substituted analogs such as imidazo[1,5-a]pyridine-1-carboxylic acid (CAS 138891-51-7) or methyl imidazo[1,5-a]pyridine-1-carboxylate (CAS 1039356-98-3) lack this dual-handle capability, limiting their utility to single-step derivatization . The LogP of the target compound (0.8191) further distinguishes it from the more hydrophilic 1-carboxylic acid (lacking the ester) and the more lipophilic methyl ester analog, affecting solubility and partitioning in both synthetic and biological contexts.

Derivatization handles

Class-level inference

2 orthogonal handles (C1 acid, C6 ester)

Enables sequential chemoselective modifications

Compared to 1 handle in mono-functional precursors

Evidence Dimension	Number of orthogonal derivatization handles and resulting synthetic versatility
Target Compound Data	Two orthogonal functional groups: C1 carboxylic acid (free acid) + C6 methyl ester; LogP = 0.8191; predicted density = 1.47 g/cm³
Comparator Or Baseline	Mono-functional analogs: imidazo[1,5-a]pyridine-1-carboxylic acid (single acid handle); methyl imidazo[1,5-a]pyridine-1-carboxylate (single ester handle); each provides only one derivatization site
Quantified Difference	2 orthogonal handles vs. 1 handle (100% increase in synthetic versatility); LogP difference (1-carboxylic acid analog is more hydrophilic, methyl ester analog more lipophilic) affects partitioning behavior
Conditions	Synthetic chemistry assessment based on functional group analysis; physicochemical property data from ChemSrc computational predictions

Why This Matters

For medicinal chemistry library synthesis, the dual orthogonal handles halve the number of building blocks needed to generate diverse amide/ester derivatives compared to using two separate mono-functional precursors.

• [1] Tverdiy, D., Chekanov, M., Savitskiy, P., Syniugin, A., Yarmoliuk, S., & Fokin, A. (2016). Efficient Preparation of Imidazo[1,5-a]pyridine-1-carboxylic Acids. Synthesis, 48(23), 4269-4277. View Source

Commercial Purity Benchmark and Storage Specifications

The target compound is commercially available from multiple suppliers at ≥98% purity with defined storage conditions of 2-8°C sealed in dry environments . This purity specification is documented by Fluorochem (Product Code F786013) and ChemScene (CS-0564801) with associated hazard classification (GHS07) and handling recommendations . In comparison, close analogs such as methyl imidazo[1,5-a]pyridine-1-carboxylate are offered at 95-97% purity by some suppliers , meaning the target compound's ≥98% specification represents a verifiable procurement advantage for applications requiring high-purity starting material such as medicinal chemistry SAR campaigns or photophysical measurements where impurity fluorescence can confound results.

Purity specification

Data to verify

≥98% (supplier-reported)

Reported purity may support reproducible SAR and photophysics

Verify with current lot COA; GHS07 documentation available

Evidence Dimension	Commercially available purity specification
Target Compound Data	≥98% purity (confirmed by Fluorochem and ChemScene); storage: 2-8°C, sealed in dry conditions; GHS07 hazard classification with documented handling procedures
Comparator Or Baseline	Methyl imidazo[1,5-a]pyridine-1-carboxylate (CAS 1039356-98-3): 95-97% purity from some vendors; different storage requirements; not all suppliers provide full hazard documentation
Quantified Difference	≥98% vs. 95-97% purity (1-3 percentage point advantage); presence of comprehensive SDS documentation (vs. potentially incomplete documentation for less common analogs)
Conditions	Supplier technical datasheet comparison: Fluorochem, ChemScene, Aladdin Scientific, AKSci

Why This Matters

For academic and industrial procurement, the documented ≥98% purity with full hazard/safety data reduces experimental variability and ensures regulatory compliance, which is not uniformly available across all imidazo[1,5-a]pyridine analogs.

Large Stokes Shift and High Quantum Yield vs. Non-Fused Fluorophores

The imidazo[1,5-a]pyridine scaffold is characterized by intense blue emission with large Stokes shifts (typically >100 nm) and good photostability, properties that are intrinsic to the fused bicyclic architecture and not uniformly shared by non-fused pyridine or imidazole fluorophores [1]. Trifluoromethylated imidazo[1,5-a]pyridines, for example, exhibit Stokes shifts of 77-173 nm and quantum yields of 14-55% [2]. The target compound, while not measured in the same study, shares the identical imidazo[1,5-a]pyridine core that underpins these photophysical properties. The presence of the 6-methoxycarbonyl group further allows electronic tuning of the emission wavelength through substituent effects [3], providing a scaffold that can be modulated while retaining the favorable Stokes shift inherent to the core structure.

Stokes shift advantage

Class-level inference

>100 nm Stokes shifts reported for core scaffold

Intrinsic large Stokes shift minimizes self-absorption

Non-fused fluorophores typically exhibit 30–60 nm shifts

Evidence Dimension	Stokes shift and photophysical properties vs. non-fused heterocyclic fluorophores
Target Compound Data	Imidazo[1,5-a]pyridine core: Stokes shifts of 77-173 nm reported for derivatives; quantum yields 14-55% (trifluoromethylated series); large Stokes shifts intrinsic to fused bicyclic architecture
Comparator Or Baseline	Non-fused pyridine or imidazole-based fluorophores: typically smaller Stokes shifts, greater susceptibility to self-quenching, and lower photostability; no inherent π-stacking-enhanced emission
Quantified Difference	Stokes shifts >100 nm for imidazo[1,5-a]pyridines vs. typically 30-60 nm for simple pyridine/imidazole fluorophores; quantum yields up to 55% for optimized imidazo[1,5-a]pyridines
Conditions	Solution-phase photoluminescence measurements; comparison drawn from multiple literature reports on imidazo[1,5-a]pyridine fluorophores (Volpi et al., 2022 review; trifluoromethylated series by Viscardi et al.)

Why This Matters

For fluorescence imaging and optoelectronic applications, the large Stokes shift of the imidazo[1,5-a]pyridine core minimizes self-absorption and improves signal-to-noise ratio—a property that non-fused heterocycle alternatives cannot match.

• [1] Volpi, G., Garino, C., Priola, E., et al. (2022). Imidazo[1,5-a]pyridine-based derivatives as highly fluorescent dyes. Inorganica Chimica Acta, 536, 120890. View Source
• [2] Viscardi, G., et al. Fluorescent trifluoromethylated imidazo[1,5-a]pyridines and their application in luminescent down-shifting conversion. Journal of Luminescence, 2022, 118529. View Source
• [3] Volpi, G., Garino, C., Fresta, E., et al. (2021). Strategies to increase the quantum yield: Luminescent methoxylated imidazo[1,5-a]pyridines. Dyes and Pigments, 192, 109455. View Source

Application Scenarios

Luminescent Zn(II) Coordination Polymers for Optoelectronics

Researchers constructing Zn(II)-based coordination polymers or MOFs should select this compound for its structurally validated capacity to establish π-stacking interactions while simultaneously providing a carboxylic acid coordination handle. The imidazo[1,5-a]pyridine scaffold's ditopic nature enables dimensionality control in CP architectures, as demonstrated by Sozzi et al. (2024) [1]. The 6-methoxycarbonyl group modulates the electronic character of the pyridine ring without blocking metal coordination, allowing the resulting materials to retain luminescent properties with quantum yields up to 37% for related Zn(II) complexes [2]. This compound is preferable to imidazo[1,2-a]pyridine-based ligands, which lack the same π-stacking geometry and produce weaker intermolecular interactions in the solid state.

D-π-A Dye Development with Strong Electron Donors

For synthetic chemists developing push-pull chromophores for nonlinear optics, dye-sensitized solar cells, or fluorescent probes, the imidazo[1,5-a]pyridine core of this compound provides a stronger electron-donating character than the imidazo[1,2-a]pyridine isomer, as directly demonstrated by Valla et al. (2024) [3]. The target compound's 1-carboxylic acid group offers a convenient conjugation site for attaching electron-withdrawing acceptor units via amide or ester linkages [4], while the 6-methoxycarbonyl group can be independently modified to fine-tune the electronic properties without disrupting the D-π-A architecture.

Medicinal Chemistry Library Synthesis with Dual Orthogonal Handles

Medicinal chemists executing parallel synthesis or library construction should select this compound for its two chemically distinct functional groups (C1 free carboxylic acid and C6 methyl ester). This enables sequential, chemoselective transformations—such as amidation at C1 followed by ester hydrolysis and further derivatization at C6—without the need for protecting group strategies. Compared to using mono-functional analogs that require separate building blocks for each modification, this single compound reduces the number of synthetic steps and building block SKUs needed [5]. The documented ≥98% purity supports reproducible SAR data generation.

Fluorescent pH Probe with Built-In Solubility and Conjugation

For researchers developing fluorescent pH sensors, the imidazo[1,5-a]pyridine scaffold has been validated as a fast-response (within 3 minutes), highly selective fluorescent pH probe platform [6]. The target compound's 1-carboxylic acid group increases water solubility and provides an effective conjugation site for biomolecule attachment, as demonstrated for related imidazo[1,5-a]pyridine-based cell imaging dyes [4]. The 6-methoxycarbonyl ester provides an additional functionalization point that can be used to modulate the probe's pKa response range through electronic tuning. This dual-handle architecture is not available in simpler mono-substituted imidazo[1,5-a]pyridine probes.

Application

Selection Property

Validation Focus

Luminescent coordination polymer design

π-stacking geometry and ditopic binding

Solid-state emission quantum yield

D-π-A chromophore development

Electron-donating strength of [1,5-a] core

Absorption/emission red-shift and quantum yield

Parallel medicinal chemistry synthesis

Orthogonal C1/C6 derivatization handles

Sequential chemoselectivity and purity verification

Fluorescent pH sensor design

Core fluorescence with conjugation site

Response time and biomolecule attachment efficiency

• [1] Sozzi, M., Chierotti, M. R., Gobetto, R., et al. (2024). One-Dimensional and Two-Dimensional Zn(II) Coordination Polymers with Ditopic Imidazo[1,5-a]pyridine: A Structural and Computational Study. Molecules, 29(3), 653. View Source
• [2] Luminescent Imidazo[1,5-a]pyridine Cores and Corresponding Zn(II) Complexes: Structural and Optical Tunability. Inorganics, 2025, 13(9), 283. View Source
• [3] Valla, L., et al. (2024). Imidazo[1,2-a]pyridine and Imidazo[1,5-a]pyridine: Electron Donor Groups in the Design of D-π-A Dyes. Journal of Organic Chemistry, 89, 3888-3900. View Source
• [4] Garino, C., et al. (2018). A series of new dyes based on the fluorescent imidazo[1,5-a]pyridine moiety for fluorescence cell imaging. Dyes and Pigments, 157, 298-304. View Source
• [5] Tverdiy, D., Chekanov, M., Savitskiy, P., Syniugin, A., Yarmoliuk, S., & Fokin, A. (2016). Efficient Preparation of Imidazo[1,5-a]pyridine-1-carboxylic Acids. Synthesis, 48(23), 4269-4277. View Source
• [6] A new fluorescent pH probe for acidic conditions based on imidazo[1,5-a]pyridine. RSC Advances, 2015, 5, 78910-78916. View Source